Cas no 20627-33-2 (6,7,12-trimethyltetraphene)

6,7,12-trimethyltetraphene structure
6,7,12-trimethyltetraphene structure
Product Name:6,7,12-trimethyltetraphene
CAS No:20627-33-2
MF:C21H18
MW:270.367625713348
CID:1395354
PubChem ID:88622
Update Time:2025-04-20

6,7,12-trimethyltetraphene Chemical and Physical Properties

Names and Identifiers

    • 6,7,12-trimethyltetraphene
    • 4,9,10-Trimethyl-1,2-benzanthracene
    • Benz(a)anthracene, 6,7,12-trimethyl-
    • RYVZUDDFLHMAMI-UHFFFAOYSA-N
    • 6,7,12-Trimethylbenz[a]anthracene
    • 20627-33-2
    • 6,7,12-Trimethylbenz(a)anthracene
    • DTXSID40942819
    • BRN 1971873
    • Inchi: 1S/C21H18/c1-13-12-16-8-4-5-11-19(16)21-15(3)18-10-7-6-9-17(18)14(2)20(13)21/h4-12H,1-3H3
    • InChI Key: RYVZUDDFLHMAMI-UHFFFAOYSA-N
    • SMILES: C12C3C=CC=CC=3C=C(C)C1=C(C)C1C=CC=CC=1C=2C

Computed Properties

  • Exact Mass: 270.14094
  • Monoisotopic Mass: 270.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.0691 (estimate)
  • Boiling Point: 480.48°C (rough estimate)
  • Refractive Index: 1.7120 (estimate)
  • PSA: 0
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